Cas no 62605-97-4 (Benzenamine, 3-(methylsulfonyl)-5-nitro-)

Benzenamine, 3-(methylsulfonyl)-5-nitro- structure
62605-97-4 structure
Product Name:Benzenamine, 3-(methylsulfonyl)-5-nitro-
CAS No:62605-97-4
MF:C7H8N2O4S
MW:216.214420318604
CID:438400
PubChem ID:67359315
Update Time:2025-04-19

Benzenamine, 3-(methylsulfonyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(methylsulfonyl)-5-nitro-
    • 3-methylsulfonyl-5-nitroaniline
    • 3-methansulfonyl-5-nitro-phenylamine
    • 3-(Methylsulfonyl)-5-nitro-aniline
    • 3-methylsulfonyl-5-nitro-aniline
    • SCHEMBL2311386
    • XLUJTNBOIUHWGV-UHFFFAOYSA-N
    • 62605-97-4
    • 3-(Methanesulfonyl)-5-nitroaniline
    • DTXSID60737143
    • Inchi: 1S/C7H8N2O4S/c1-14(12,13)7-3-5(8)2-6(4-7)9(10)11/h2-4H,8H2,1H3
    • InChI Key: XLUJTNBOIUHWGV-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

  • Exact Mass: 216.02054
  • Monoisotopic Mass: 216.02047791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 103.3
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